Cas no 109203-42-1 (2-Propenal,2-methyl-3-(3-methyl-5-isoxazolyl)-)

• Product Name: 2-Propenal,2-methyl-3-(3-methyl-5-isoxazolyl)-
• CAS No: 109203-42-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 128319
• PubChem ID: 13823116
• Update Time: 2025-04-18

2-Propenal,2-methyl-3-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,2-methyl-3-(3-methyl-5-isoxazolyl)-
• 2-Propenal,2-methyl-3-(3-methyl-5-isoxazolyl)-(9CI)
• 109203-42-1
• 2-Methyl-3-(3-methylisoxazol-5-yl)acrylaldehyde

• Inchi： 1S/C8H9NO2/c1-6(5-10)3-8-4-7(2)9-11-8/h3-5H,1-2H3/b6-3+
• InChI Key： PTLASWWDOVGOOY-ZZXKWVIFSA-N
• SMILES： O1C(/C=C(/C=O)\C)=CC(C)=N1

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1